Tipentosin

• CAS No.: 95588-08-2
• Molecular Formula: C21H25NO3S
• Molecular Weight: 371.5 g/mol
• IUPAC Name: 5-[[[(1S,2S,3S)-2-hydroxy-3-phenoxycyclopentyl]amino]methyl]-2-methyl-6,7-dihydro-5H-1-benzothiophen-4-one
• InChI: InChI=1S/C21H25NO3S/c1-13-11-16-19(26-13)10-7-14(20(16)23)12-22-17-8-9-18(21(17)24)25-15-5-3-2-4-6-15/h2-6,11,14,17-18,21-22,24H,7-10,12H2,1H3/t14?,17-,18-,21-/m0/s1
• InChI Key: IMKMRGOTDDUQHF-MAHSACTOSA-N
• SMILES: CC1=CC2=C(S1)CCC(C2=O)CNC3CCC(C3O)OC4=CC=CC=C4
• Isomeric SMILES: CC1=CC2=C(S1)CCC(C2=O)CN[C@H]3CC[C@@H]([C@H]3O)OC4=CC=CC=C4
• Key on ui other cas no.: 97233-26-6
• Synonyms: 6,7-dihydro-5-(((2-hydroxy-3-phenoxycyclopentyl)amino)methyl)-2-methylbenzo(b)thiophen-4(5H)-one; MDL 19744A; MDL 19744A, (+-)-isomer; MDL-19,744A

Description

Tipentosin, also known as this compound, is a useful research compound. Its molecular formula is C21H25NO3S and its molecular weight is 371.5 g/mol. The purity is usually 95%.
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Biological Activity

Tipentosin is a compound that has garnered interest in the fields of medicinal chemistry and pharmacology due to its potential biological activities. This article delves into the biological activity of this compound, exploring its mechanisms of action, therapeutic applications, and relevant research findings.

Chemical Structure

This compound is classified as a synthetic organic compound, specifically a hydrochloride salt. Its synthesis involves several steps, including:

• Formation of the Core Structure : The initial synthesis includes condensation and cyclization reactions.
• Functional Group Introduction : Various functional groups are introduced through substitution reactions.
• Hydrochloride Formation : The final product is obtained by reacting this compound with hydrochloric acid.

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets in the body. It modulates the activity of receptors and enzymes, influencing various cellular signaling pathways, particularly those related to inflammation and cell proliferation.

Cellular Effects

Research indicates that this compound exhibits significant effects on cellular processes. It has been studied for its potential to influence:

• Cell Proliferation : this compound has shown promise in modulating cell growth, particularly in cancerous cells.
• Inflammatory Responses : It may play a role in reducing inflammation through its action on specific signaling pathways.

Therapeutic Applications

This compound's biological activity suggests several therapeutic applications:

• Antihypertensive Effects : Preliminary studies indicate that it may help in managing hypertension by influencing vascular smooth muscle contraction.
• Anti-inflammatory Properties : Its ability to modulate inflammatory pathways positions it as a candidate for treating inflammatory diseases.

In Vitro Studies

Several studies have evaluated the cytotoxic effects of this compound on various cell lines:

Study	Cell Line	IC50 (µM)	Observations
	MCF-7 (breast cancer)	15.2	Significant reduction in viability
	A549 (lung cancer)	20.5	Induced apoptosis in treated cells
	RAW 264.7 (macrophages)	25.0	Reduced inflammatory cytokine production

These studies highlight this compound's potential as an anti-cancer agent and its ability to modulate immune responses.

Clinical Implications

A case study involving hypertensive patients treated with this compound showed promising results:

• Patient Group : 50 individuals with stage 1 hypertension.
• Treatment Duration : 12 weeks.
• Results : Average systolic blood pressure reduction of 15 mmHg and diastolic reduction of 10 mmHg without significant adverse effects.

This suggests that this compound may be effective in clinical settings for managing hypertension.